Cas no 958232-24-1 (4-amino-3,5-dihydroxybenzoic acid)

• Product Name: 4-amino-3,5-dihydroxybenzoic acid
• CAS No: 958232-24-1
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 1080130
• PubChem ID: 51346171
• Update Time: 2025-04-20

4-amino-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3,5-dihydroxybenzoic acid
• SCHEMBL3174622
• AKOS006294592
• FT-0696922
• 511-66-0
• 958232-24-1
• 4-Amino-3,5-dihydroxybenzoicacid
• FT-0692897
• G61587
• MFCD06656123
• SY373483

• Inchi： 1S/C7H7NO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,8H2,(H,11,12)
• InChI Key： OZXVKLZAIACTOQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1N)O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų